Cas no 115175-23-0 (5-(Dimethylsulfamoyl)-2-hydroxybenzoic Acid)

• Product Name: 5-(Dimethylsulfamoyl)-2-hydroxybenzoic Acid
• CAS No: 115175-23-0
• MF: C₉H₁₁NO₅S
• MW: 245.252341508865
• CID: 3639173
• PubChem ID: 14490070
• Update Time: 2025-10-29

5-(Dimethylsulfamoyl)-2-hydroxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-hydroxy-
• 5-(Dimethylsulfamoyl)-2-hydroxybenzoic Acid

• Inchi： 1S/C9H11NO5S/c1-10(2)16(14,15)6-3-4-8(11)7(5-6)9(12)13/h3-5,11H,1-2H3,(H,12,13)
• InChI Key： YPWWYONXTGDMTK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(N(C)C)(=O)=O)=CC=C1O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-(Dimethylsulfamoyl)-2-hydroxybenzoic Acid

5-(Dimethylsulfamoyl)-2-hydroxybenzoic Acid: A Comprehensive Overview

5-(Dimethylsulfamoyl)-2-hydroxybenzoic Acid, also known by its CAS registry number CAS No. 115175-23-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a benzoic acid moiety substituted with a dimethylsulfamoyl group at the 5-position and a hydroxyl group at the 2-position, making it a versatile building block for various chemical transformations.

The synthesis of 5-(Dimethylsulfamoyl)-2-hydroxybenzoic Acid involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or Stille coupling to achieve high yields and purity. Recent advancements in catalytic systems have enabled more efficient pathways for its production, reducing costs and environmental impact. Researchers have also explored green chemistry approaches, leveraging biocatalysts and renewable feedstocks to synthesize this compound sustainably.

In terms of biological applications, 5-(Dimethylsulfamoyl)-2-hydroxybenzoic Acid has shown promising activity in preclinical studies as a potential therapeutic agent. Its ability to modulate key cellular pathways makes it a candidate for treating various diseases, including cancer and inflammatory disorders. For instance, studies have demonstrated its efficacy in inhibiting enzymes associated with tumor growth and metastasis. Additionally, the compound exhibits anti-inflammatory properties, which could be harnessed for developing novel treatments for chronic inflammatory conditions.

The structural versatility of CAS No. 115175-23-0 allows for extensive functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy. Recent research has focused on optimizing the pharmacokinetic profiles of this compound through strategies such as prodrug design and nanoparticle encapsulation. These innovations aim to overcome challenges related to drug delivery and target specificity.

In the realm of material science, 5-(Dimethylsulfamoyl)-2-hydroxybenzoic Acid has been investigated for its potential as a precursor in the synthesis of advanced materials. Its ability to form stable coordination complexes with metal ions has led to applications in catalysis and sensor technology. Furthermore, the compound's aromaticity and electron-donating groups make it suitable for use in organic electronics, particularly in the development of semiconducting polymers.

From an environmental perspective, understanding the fate and transport of CAS No. 115175-23-0 in natural systems is crucial for assessing its ecological impact. Recent studies have employed computational modeling techniques to predict its behavior in aquatic environments, providing insights into its persistence and bioaccumulation potential. These findings are essential for guiding regulatory decisions and ensuring sustainable practices in chemical manufacturing.

In conclusion, 5-(Dimethylsulfamoyl)-2-hydroxybenzoic Acid, identified by its CAS number CAS No. 115175-23-0, represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application development, position it as a valuable asset in both academic research and industrial innovation.